Cas no 4072-42-8 (Bis(4-methoxyphenyl)iodanium;dihydroxy(oxo)azanium)

• Product Name: Bis(4-methoxyphenyl)iodanium;dihydroxy(oxo)azanium
• CAS No: 4072-42-8
• MF: C₁₄H₁₆INO₅
• MW: 405.18501663208
• CID: 926095
• PubChem ID: 6332373
• Update Time: 2025-04-19

Bis(4-methoxyphenyl)iodanium;dihydroxy(oxo)azanium Chemical and Physical Properties

Names and Identifiers

• bis(4-methoxyphenyl)iodanium,dihydroxy(oxo)azanium
• AC1O3MST
• Bis(4-methoxyphenyl)iodanium
• dihydroxy(oxo)azanium
• Iodonium, bis(p-methoxyphenyl)- nitrate
• NSC90598
• NSC-90598
• 4072-42-8
• DTXSID10422693
• Bis(4-methoxyphenyl)iodanium;dihydroxy(oxo)azanium

• Inchi： 1S/C14H14IO2.H2NO3/c1-16-13-7-3-11(4-8-13)15-12-5-9-14(17-2)10-6-12;2-1(3)4/h3-10H,1-2H3;(H2,2,3,4)/q2*+1
• InChI Key： NQPZBPCHJHTOAH-UHFFFAOYSA-N
• SMILES： [I+](C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC.O[N+](=O)O

Computed Properties

• Exact Mass: 405.00688
• Monoisotopic Mass: 405.00732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79Ų

Experimental Properties

• PSA: 79
• LogP: -0.62410